Cas no 1212894-80-8 ((3R)-3-amino-3-4-(trifluoromethyl)phenylpropan-1-ol)

• Product Name: (3R)-3-amino-3-4-(trifluoromethyl)phenylpropan-1-ol
• CAS No: 1212894-80-8
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• CID: 4761049
• PubChem ID: 25419089
• Update Time: 2025-07-19

(3R)-3-amino-3-4-(trifluoromethyl)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• (r)-3-(4-trifluoromethylphenyl)-beta-alaninol
• (3r)-3-amino-3-[4-(trifluoromethyl)phenyl]propan-1-ol
• (R)-A-(4-Trifluoromethylphenyl)alaninol
• (r)-beta-(4-trifluoromethylphenyl)alaninol
• (r)-3-amino-3-(4-trifluoromethylphenyl)propan-1-ol
• (3R)-3-amino-3-4-(trifluoromethyl)phenylpropan-1-ol

• Inchi： 1S/C10H12F3NO/c11-10(12,13)8-3-1-7(2-4-8)9(14)5-6-15/h1-4,9,15H,5-6,14H2/t9-/m1/s1
• InChI Key： MPKKRINVDNIFBP-SECBINFHSA-N
• SMILES： FC(C1C=CC(=CC=1)[C@@H](CCO)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 188
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2

Additional information on (3R)-3-amino-3-4-(trifluoromethyl)phenylpropan-1-ol

Introduction to (3R)-3-amino-3-4-(trifluoromethyl)phenylpropan-1-ol (CAS No. 1212894-80-8)

(3R)-3-amino-3-4-(trifluoromethyl)phenylpropan-1-ol (CAS No. 1212894-80-8) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound is characterized by its amino group, trifluoromethyl substituent, and hydroxyl group, which collectively contribute to its diverse chemical properties and biological functions.

The (3R)-3-amino-3-4-(trifluoromethyl)phenylpropan-1-ol molecule is a member of the amino alcohol class, which is known for its ability to form hydrogen bonds and interact with various biological targets. The presence of the trifluoromethyl group enhances the lipophilicity of the molecule, making it more suitable for crossing cell membranes and reaching intracellular targets. This property is particularly valuable in the design of drugs that need to penetrate specific tissues or cells.

Recent studies have highlighted the potential of (3R)-3-amino-3-4-(trifluoromethyl)phenylpropan-1-ol in various therapeutic applications. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of signaling pathways involved in inflammation, such as NF-κB and MAPK.

In addition to its anti-inflammatory properties, (3R)-3-amino-3-4-(trifluoromethyl)phenylpropan-1-ol has shown promise in neurodegenerative disease research. A study conducted by researchers at the University of California, San Francisco, found that this compound can protect neurons from oxidative stress and apoptosis. The protective effects are attributed to its ability to scavenge free radicals and upregulate antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT).

The chiral nature of (3R)-3-amino-3-4-(trifluoromethyl)phenylpropan-1-ol is another critical aspect that contributes to its biological activity. Chiral compounds often exhibit different pharmacological profiles depending on their enantiomers, and the (3R) configuration has been shown to be more active than its (3S) counterpart in several assays. This enantioselectivity is crucial for optimizing drug efficacy and minimizing side effects.

From a synthetic perspective, the preparation of (3R)-3-amino-3-4-(trifluoromethyl)phenylpropan-1-ol involves several steps, including asymmetric synthesis to ensure the correct stereochemistry. One common approach is the use of chiral catalysts or auxiliaries in conjunction with organometallic reagents to achieve high enantiomeric excess (ee). Recent advancements in catalytic asymmetric synthesis have made it possible to produce this compound on a larger scale with high purity and yield.

The stability and solubility of (3R)-3-amino-3-4-(trifluoromethyl)phenylpropan-1-ol are also important considerations for its pharmaceutical development. Studies have shown that this compound is stable under physiological conditions and has good solubility in both aqueous and organic solvents. These properties facilitate its formulation into various dosage forms, such as tablets, capsules, and injectable solutions.

In conclusion, (3R)-3-amino-3-4-(trifluoromethyl)phenylpropan-1-ol (CAS No. 1212894-80-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, including the amino, trifluoromethyl, and hydroxyl groups, contribute to its diverse biological activities and make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.